ethyl 4-{[1-(4-nitrobenzoyl)-4-piperidinyl]carbonyl}-1-piperazinecarboxylate
Overview
Description
Ethyl 4-{[1-(4-nitrobenzoyl)-4-piperidinyl]carbonyl}-1-piperazinecarboxylate, also known as NPPB, is a chemical compound that has been widely used in scientific research. It is a piperazine derivative that has been found to have various biochemical and physiological effects.
Scientific Research Applications
Radiolabeling and Receptor Imaging
Radiolabeled derivatives of ethyl 4-{[1-(4-nitrobenzoyl)-4-piperidinyl]carbonyl}-1-piperazinecarboxylate have been developed for receptor imaging, particularly targeting the 5-HT1A receptors. A study describes alternative methods for labeling the 5-HT1A receptor agonist with carbon-11 or fluorine-18, facilitating its use in positron emission tomography (PET) for receptor imaging and investigation of metabolic pathways (Shuiyu Lu et al., 2005).
Structural Chemistry
Research into the crystal structure of related compounds has provided insights into the conformation and bonding characteristics of these chemicals. One study presented the crystal structure of a similar ethyl piperazinecarboxylate derivative, enhancing understanding of molecular interactions and conformation (Md. Serajul Haque Faizi et al., 2016).
Catalysis
Ethyl 4-{[1-(4-nitrobenzoyl)-4-piperidinyl]carbonyl}-1-piperazinecarboxylate derivatives have been utilized in catalytic processes. A novel carbonylation reaction at a C−H bond in the piperazine ring, facilitated by rhodium catalysis, highlights the compound's role in synthetic chemistry and its potential for creating complex molecules (Y. Ishii et al., 1997).
properties
IUPAC Name |
ethyl 4-[1-(4-nitrobenzoyl)piperidine-4-carbonyl]piperazine-1-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N4O6/c1-2-30-20(27)23-13-11-22(12-14-23)19(26)16-7-9-21(10-8-16)18(25)15-3-5-17(6-4-15)24(28)29/h3-6,16H,2,7-14H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RRMDZPCQVYLAJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)C(=O)C2CCN(CC2)C(=O)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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